1-(3-Chlorophenyl)-3-(2-(1-((4-fluoro-3-methylphenyl)sulfonyl)piperidin-2-yl)ethyl)urea

• IUPAC Name: 1-(3-chlorophenyl)-3-[2-[1-(4-fluoro-3-methylphenyl)sulfonylpiperidin-2-yl]ethyl]urea
• InChI: InChI=1S/C21H25ClFN3O3S/c1-15-13-19(8-9-20(15)23)30(28,29)26-12-3-2-7-18(26)10-11-24-21(27)25-17-6-4-5-16(22)14-17/h4-6,8-9,13-14,18H,2-3,7,10-12H2,1H3,(H2,24,25,27)
• InChI Key: RESZFWNAWQOWLK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N2CCCCC2CCNC(=O)NC3=CC(=CC=C3)Cl)F
• Molecular Formula: C21H25ClFN3O3S
• Molecular Weight: 454.0 g/mol

Description

1-(3-Chlorophenyl)-3-(2-(1-((4-fluoro-3-methylphenyl)sulfonyl)piperidin-2-yl)ethyl)urea is a useful research compound. Its molecular formula is C21H25ClFN3O3S and its molecular weight is 453.96. The purity is usually 95%.
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Scientific Research Applications

Receptor Agonist and Antagonist Studies

• A study explored the role of 5-HT2C receptors in mediating penile erections in rats, using various agonists and antagonists, including urea derivatives (Millan et al., 1997).
• Another research focused on the discovery of a nonpeptide agonist of the GPR14/urotensin-II receptor, which included compounds structurally similar to the one (Croston et al., 2002).

Antibacterial and Antimicrobial Properties

• A study was conducted on the synthesis and antibacterial evaluation of novel heterocyclic compounds containing a sulfonamido moiety, showing potential as antibacterial agents (Azab et al., 2013).

Photoisomerization and Molecular Devices

• Research on cyclodextrin complexation of stilbene and the self-assembly of molecular devices included compounds with similar structural features, highlighting the potential of urea derivatives in photoisomerization processes (Lock et al., 2004).

Synthesis and Characterization of Derivatives

• A study detailed the synthesis, spectral characterization, and biological activity of urea, thiourea, sulfonamide, and carbamate derivatives of an imatinib intermediate, which aligns closely with the compound (Chandrasekhar et al., 2018).

Stability and Degradation Studies

• The stability and degradation of sulfosulfuron, a sulfonylurea herbicide, were examined under various abiotic factors. These findings could be relevant to understanding the environmental behavior of related compounds (Saha & Kulshrestha, 2002).